Cas no 1877230-13-1 (Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate)

• Product Name: Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate
• CAS No: 1877230-13-1
• MF: C₁₆H₃₀BrNO₃
• MW: 364.318304538727
• CID: 5890090
• PubChem ID: 165486355
• Update Time: 2025-06-26

Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate
• EN300-1135439
• 1877230-13-1
• Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate

• Inchi： 1S/C16H30BrNO3/c1-15(2,3)8-7-9-20-13-11-18(10-12(13)17)14(19)21-16(4,5)6/h12-13H,7-11H2,1-6H3
• InChI Key： SBHCZFCMVNLWJT-UHFFFAOYSA-N
• SMILES： BrC1CN(C(=O)OC(C)(C)C)CC1OCCCC(C)(C)C

Computed Properties

• Exact Mass: 363.14091g/mol
• Monoisotopic Mass: 363.14091g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 7
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 38.8Ų

Additional information on Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate

Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 1877230-13-1, known as Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its complex structure, which includes a pyrrolidine ring substituted with a tert-butyl group, a bromine atom, and a (4,4-dimethylpentyl)oxy substituent. The combination of these functional groups makes it a versatile building block for various chemical transformations and applications.

Recent studies have highlighted the potential of Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate in the synthesis of bioactive compounds. Its unique structure allows for the formation of diverse derivatives through nucleophilic substitution reactions at the bromine atom or through ester hydrolysis at the tert-butyl group. These reactions are pivotal in drug discovery processes, where structural modifications can lead to compounds with enhanced pharmacokinetic properties or improved bioavailability.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the pyrrolidine ring system. Subsequent steps include bromination at the 3-position and the introduction of the (4,4-dimethylpentyl)oxy group at the 4-position. The tert-butyl ester is then introduced via an esterification reaction, completing the structure of Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate. The stereochemistry of the molecule is critical in determining its reactivity and biological activity, making it a subject of interest in stereochemical studies.

In terms of applications, this compound has shown promise in medicinal chemistry as a precursor for developing novel therapeutic agents. For instance, its use as an intermediate in the synthesis of antiviral and anticancer drugs has been explored in recent research. The bromine atom serves as an excellent leaving group, enabling substitution reactions that can introduce bioactive moieties into the molecule. Additionally, the (4,4-dimethylpentyl)oxy group provides steric bulk and hydrophobicity, which can influence the molecule's solubility and membrane permeability.

From an analytical standpoint, Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate has been thoroughly characterized using advanced spectroscopic techniques such as NMR (Nuclear Magnetic Resonance), IR (Infrared Spectroscopy), and MS (Mass Spectrometry). These analyses confirm its molecular structure and purity, ensuring its reliability as a starting material in various chemical reactions.

Looking ahead, ongoing research is focused on optimizing the synthesis pathway of this compound to enhance yield and reduce costs. Furthermore, investigations into its biodegradation properties are underway to assess its environmental impact and ensure sustainable practices in its production and use.

In conclusion, Tert-butyl 3-bromo-4-[(4,4-dimethylpentyl)oxy]pyrrolidine-1-carboxylate stands out as a valuable compound in contemporary organic chemistry due to its structural complexity and functional versatility. Its role as an intermediate in drug development underscores its importance in advancing medical science and highlights the need for continued research into its potential applications.